Cas no 91058-73-0 (8-chloro-Pyrido[1,2-a]benzimidazole)

8-chloro-Pyrido[1,2-a]benzimidazole structure
91058-73-0 structure
Product Name:8-chloro-Pyrido[1,2-a]benzimidazole
CAS No:91058-73-0
MF:C11H7ClN2
MW:202.639681100845
CID:1121220
PubChem ID:658752
Update Time:2025-04-20

8-chloro-Pyrido[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-Pyrido[1,2-a]benzimidazole
    • Oprea1_726672
    • AKOS022133071
    • HMS2380K16
    • MLS000038852
    • 91058-73-0
    • SMR000039678
    • 8-chloropyrido[1,2-a]benzimidazole
    • CHEMBL1446630
    • STL327014
    • 4-CHLORO-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,8,10,12-HEXAENE
    • 8-Chlorobenzo[4,5]imidazo[1,2-a]pyridine
    • HS-5367
    • Inchi: 1S/C11H7ClN2/c12-8-4-5-9-10(7-8)14-6-2-1-3-11(14)13-9/h1-7H
    • InChI Key: LGLFJKQZXNXHIQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N1C=CC=CC1=N2

Computed Properties

  • Exact Mass: 202.0297759g/mol
  • Monoisotopic Mass: 202.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.3Ų
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